Cas no 1020503-31-4 (3,5-dimethyl-1-(2-methyl-3-nitrobenzoyl)-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole)

• Product Name: 3,5-dimethyl-1-(2-methyl-3-nitrobenzoyl)-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole
• CAS No: 1020503-31-4
• MF: C₁₇H₂₀N₄O₅S
• MW: 392.429502487183
• CID: 5799260
• Update Time: 2025-05-26

3,5-dimethyl-1-(2-methyl-3-nitrobenzoyl)-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• (3,5-dimethyl-4-pyrrolidin-1-ylsulfonylpyrazol-1-yl)-(2-methyl-3-nitrophenyl)methanone
• Methanone, [3,5-dimethyl-4-(1-pyrrolidinylsulfonyl)-1H-pyrazol-1-yl](2-methyl-3-nitrophenyl)-
• 3,5-dimethyl-1-(2-methyl-3-nitrobenzoyl)-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole

• Inchi： 1S/C17H20N4O5S/c1-11-14(7-6-8-15(11)21(23)24)17(22)20-13(3)16(12(2)18-20)27(25,26)19-9-4-5-10-19/h6-8H,4-5,9-10H2,1-3H3
• InChI Key： BFSXQLNEMNRKPC-UHFFFAOYSA-N
• SMILES： C(N1C(C)=C(S(N2CCCC2)(=O)=O)C(C)=N1)(C1=CC=CC([N+]([O-])=O)=C1C)=O

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 612.6±65.0 °C(Predicted)
• pka: -3.96±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives Benzoylpyrazoles

Additional information on 3,5-dimethyl-1-(2-methyl-3-nitrobenzoyl)-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole

Research Briefing on 3,5-dimethyl-1-(2-methyl-3-nitrobenzoyl)-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole (CAS: 1020503-31-4)

In recent years, the compound 3,5-dimethyl-1-(2-methyl-3-nitrobenzoyl)-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole (CAS: 1020503-31-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound belongs to the pyrazole sulfonamide class, which is known for its diverse pharmacological properties. Recent studies have highlighted its role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. Researchers have synthesized and characterized this compound using advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structural integrity and purity.

One of the key findings from recent research is the compound's ability to modulate the activity of protein kinases, which are critical regulators of cell signaling. In vitro studies have demonstrated its efficacy in inhibiting the proliferation of cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. Additionally, its unique chemical structure, featuring a nitrobenzoyl group and a pyrrolidine sulfonyl moiety, contributes to its high selectivity and binding affinity for target proteins.

Further investigations have explored the compound's pharmacokinetic properties, including its stability, solubility, and metabolic profile. These studies are essential for understanding its bioavailability and potential side effects in vivo. Preliminary results indicate that the compound exhibits favorable pharmacokinetic characteristics, making it a promising candidate for further preclinical evaluation.

In conclusion, 3,5-dimethyl-1-(2-methyl-3-nitrobenzoyl)-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole (CAS: 1020503-31-4) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical properties and biological activity warrant continued research to fully elucidate its mechanisms of action and therapeutic potential. Future studies should focus on optimizing its structure for enhanced efficacy and safety, as well as exploring its applications in other disease models.